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Compound of Interest

Compound Name: N-Benzyl-4-nitroaniline

Cat. No.: B1293809 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of N-Benzyl-4-
nitroaniline, including operational and disposal plans.

Personal Protective Equipment (PPE)
When handling N-Benzyl-4-nitroaniline, a comprehensive approach to personal protection is

critical to minimize exposure and ensure safety. The following personal protective equipment is

mandatory:

Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against splashes and dust.[1][2]

Skin Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[2] A lab coat

and closed-toe shoes are also necessary to prevent skin contact.[2] For larger quantities,

full-body protection may be necessary.[2]

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator with an organic vapor cartridge is essential.[1][2] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]
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Below is a summary of key quantitative data for N-Benzyl-4-nitroaniline, compiled for easy

reference.

Property Value

Molecular Formula C₁₃H₁₂N₂O₂

Molecular Weight 228.25 g/mol

CAS Number 14309-92-3

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal, Inhalation), Skin

Irritant 2, Eye Damage 1, Specific Target Organ

Toxicity - Single Exposure 3 (Respiratory tract

irritation)

Experimental Protocol: Safe Handling and Disposal
The following provides a step-by-step guide for the safe handling and disposal of N-Benzyl-4-
nitroaniline in a laboratory setting.

Handling Procedure:

Preparation: Before handling, ensure that the work area, preferably a chemical fume hood, is

clean and uncluttered.[2] Verify that all necessary PPE is readily available and in good

condition.

Personal Protection: Don the required PPE, including safety goggles, chemical-resistant

gloves, a lab coat, and any necessary respiratory protection.[1][2]

Weighing and Transfer: When weighing and transferring the solid compound, take care to

avoid generating dust.[1] Use a spatula and a tared weighing vessel.

During Use: Keep the container of N-Benzyl-4-nitroaniline tightly sealed when not in use.[1]

Avoid all personal contact with the substance.[1] Do not eat, drink, or smoke in the handling

area.[1][3]
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Clean all equipment and the work area to decontaminate surfaces.[1] Contaminated

clothing should be removed and laundered separately.[1]

Spill Response:

Minor Spills: For small spills, clean them up immediately.[1] Wear appropriate PPE.[1] Use

dry clean-up procedures and avoid generating dust.[1] Collect the spilled material using a

scoop or brush and place it into a clean, dry, labeled, and sealable container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and move upwind.[1] Alert the

appropriate emergency response team or fire brigade, informing them of the location and

nature of the hazard.[1] Only personnel with the proper protective equipment, including a

dust respirator, should attempt to control and clean up the spill.[1] Prevent the spillage from

entering drains, sewers, or watercourses.[1]

Disposal Plan:

Waste Collection: All waste containing N-Benzyl-4-nitroaniline, including contaminated

materials and residues, must be collected in a designated, properly labeled, and sealed

hazardous waste container.[1]

Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. This material should be handled by an authorized hazardous waste

collection service.[1] Do not dispose of it in standard laboratory trash or down the drain.

Workflow for Safe Handling of N-Benzyl-4-
nitroaniline
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Caption: Workflow for the safe handling of N-Benzyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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